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17-hydroxysteroids
17-Hydroxysteroids are a class of steroid hormones characterized by the presence of a hydroxyl group at position 17 in their molecular structure. These compounds play crucial roles in various physiological processes, particularly in the endocrine system and metabolism regulation. They include precursors to important hormones such as cortisol and aldosterone, which are essential for maintaining homeostasis and regulating blood pressure.
In medical research and diagnostics, 17-hydroxysteroids are often analyzed through urine or blood tests to assess adrenal gland function and diagnose conditions like Cushing's syndrome or Addison's disease. Their detection can also indicate the presence of certain tumors that secrete steroid hormones.
The synthesis and analysis of these compounds require specialized techniques in analytical chemistry, including liquid chromatography-mass spectrometry (LC-MS) and enzyme immunoassays (EIA). Understanding their properties and roles is critical for developing new therapeutic strategies and diagnostic tools in endocrinology.

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Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
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5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
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The Role of Phenoxyethanol in Modern BiopharmaceuticalsThe Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
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Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...